Cas no 866846-87-9 (N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866846-87-9
• MF: C₁₈H₁₇FN₄O₂
• MW: 340.351587057114
• CID: 6042125
• PubChem ID: 2137624
• Update Time: 2025-05-23

N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS001885426
• F1605-1210
• 866846-87-9
• N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyltriazole-4-carboxamide

• Inchi： 1S/C18H17FN4O2/c1-3-25-16-10-6-14(7-11-16)20-18(24)17-12(2)23(22-21-17)15-8-4-13(19)5-9-15/h4-11H,3H2,1-2H3,(H,20,24)
• InChI Key： SYDNYTUTWCKGFG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=C(C(NC2C=CC(=CC=2)OCC)=O)N=N1

Computed Properties

• Exact Mass: 340.13355396g/mol
• Monoisotopic Mass: 340.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69Ų

Additional information on N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866846-87-9): A Comprehensive Overview

N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866846-87-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and synthetic versatility. The presence of the ethoxyphenyl, fluorophenyl, and methyl substituents in the structure imparts specific chemical and biological properties that make it a valuable candidate for various research and development efforts.

The chemical structure of N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is characterized by a central 1,2,3-triazole ring, which is a five-membered heterocyclic compound containing three nitrogen atoms. The triazole ring is known for its high stability and reactivity, making it an attractive scaffold in drug design. The substitution with an ethoxyphenyl group at the N-position and a fluorophenyl group at the 1-position provides additional functional groups that can influence the compound's pharmacological properties. The presence of a methyl group at the 5-position further modulates the compound's electronic and steric properties.

Recent studies have highlighted the potential of N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease pathogenesis.

In addition to its neuroprotective properties, N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also shown promise as an anti-inflammatory agent. Inflammation is a critical factor in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have indicated that this compound can reduce inflammatory cytokine production and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. These findings suggest that N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide could be developed as a novel anti-inflammatory drug candidate.

The synthetic accessibility of N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is another factor contributing to its appeal in medicinal chemistry. The 1,2,3-triazole ring can be readily formed through copper-catalyzed azide–alkyne cycloaddition (CuAAC), a highly efficient and versatile reaction known as "click chemistry." This method allows for the rapid synthesis of diverse triazole derivatives with varying substituents, facilitating structure–activity relationship (SAR) studies and optimization of pharmacological properties.

The pharmacokinetic profile of N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and demonstrates low toxicity in preclinical models. These characteristics are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant adverse reactions.

In conclusion, N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866846-87-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and inflammation. Ongoing studies are likely to uncover additional therapeutic uses and optimize its clinical potential.